1-(4-Aminobenzoyl)piperidin-4-one hydrochloride

• IUPAC Name: 1-(4-aminobenzoyl)piperidin-4-one;hydrochloride
• InChI: InChI=1S/C12H14N2O2.ClH/c13-10-3-1-9(2-4-10)12(16)14-7-5-11(15)6-8-14;/h1-4H,5-8,13H2;1H
• InChI Key: PJMDQYJMZFPWGF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=O)C(=O)C2=CC=C(C=C2)N.Cl
• Molecular Formula: C12H15ClN2O2
• Molecular Weight: 254.71 g/mol
• CAS RN: 1187927-24-7

Description

“1-(4-Aminobenzoyl)piperidin-4-one hydrochloride” is a compound that belongs to the family of benzoylated piperidine derivatives. It’s related to piperidine, an organic compound that is a six-membered ring containing five methylene bridges and one amine bridge. Piperidine derivatives are key components in the production of drugs and have a wide variety of biological activities.

Molecular Structure Analysis

While specific molecular structure analysis for “this compound” is not available in the searched resources, it’s known that piperidine, a related compound, is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Scientific Research Applications

Chemical Synthesis and Pharmacological Activities

1-(4-Aminobenzoyl)piperidin-4-one hydrochloride is a compound involved in various chemical syntheses and pharmacological studies, highlighting its versatility in medicinal chemistry and drug development. The compound's relevance spans from its involvement in the synthesis of oxindoles through palladium-catalyzed CH functionalization, demonstrating its utility in creating complex molecular architectures useful in medicinal chemistry Magano, Kiser, Shine, & Chen, 2014. Additionally, its role in the development of potential dual antihypertensive agents, where its hydrochloride salts were synthesized and characterized, underscores its significance in the design of therapeutics Marvanová, Padrtová, Pekárek, Brus, Czernek, Mokrý, Humpa, Oravec, & Jampílek, 2016.

Antimicrobial and Antioxidant Agents

The synthesis of new compounds incorporating this compound has led to the discovery of antimicrobial and antioxidant agents. For instance, derivatives bearing the pyrazolyl moiety have shown promising activity in these fields, indicating the compound's potential as a scaffold for developing treatments against infections and oxidative stress Haneen, Gouhar, Hashem, & Youssef, 2019.

Corrosion Inhibition

Research has also explored the use of this compound derivatives as corrosion inhibitors for mild steel in acidic mediums. This application is crucial for industrial processes, where corrosion leads to significant material degradation and economic loss. The compound's effectiveness in this role further demonstrates its utility beyond pharmaceuticals, extending to materials science Singaravelu, Bhadusha, & Dharmalingam, 2022.

Crystal Engineering for Pharmaceutical Applications

The compound's involvement in crystal engineering to modify the mechanical properties of pharmaceutical crystals is notable. By forming cocrystals and salts, researchers can alter the hardness and other physical properties of drug substances, enhancing their formulation and manufacturing processes. This area of research is critical for the development of solid dosage forms with optimized performance Sanphui, Mishra, Ramamurty, & Desiraju, 2015.

Future Directions

Piperidine and its derivatives play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This suggests that “1-(4-Aminobenzoyl)piperidin-4-one hydrochloride” and similar compounds may continue to be of interest in future drug discovery and development efforts.